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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with potent pharmaceutical compounds like
Levallorphan. This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans, to foster a secure research environment.
Adherence to these procedural steps is critical to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial when handling
Levallorphan in its powder form or in solution. The following table summarizes the
recommended PPE for various laboratory tasks involving this compound.
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work (Low

potential for exposure)

- Safety glasses with side
shields- Standard laboratory
coat- Nitrile gloves (single

pair)- Closed-toe shoes

Not generally required.

Handling of Powders/Solids
(e.g., weighing, aliquoting)

- Chemical splash goggles-
Disposable gown or dedicated
lab coat- Double-gloving with
powder-free nitrile gloves- N95

or higher-rated respirator

- Face shield (in addition to
goggles)- Chemical-resistant

shoe covers

Handling of Liquids/Solutions
(e.g., preparing solutions,

transfers)

- Chemical splash goggles-
Chemical-resistant apron over
lab coat- Nitrile gloves (single
pair, extended cuff if

necessary)

- Face shield (if splash
potential is high)

Equipment Cleaning &
Decontamination

- Chemical splash goggles-
Heavy-duty, chemical-resistant
gloves- Waterproof or

chemical-resistant apron

- Face shield- Respirator (if
aerosols or vapors may be

generated)

Spill Cleanup

- Chemical splash goggles and
face shield- Chemical-resistant
coveralls or suit- Double-
gloving with chemical-resistant
gloves (e.g., nitrile)- Chemical-
resistant boots or shoe covers-
Appropriate respirator

(minimum N95 for powders)

Not applicable.

Note: No specific Occupational Exposure Limit (OEL) has been established for Levallorphan.

Therefore, it should be handled with a high degree of caution, treating it as a potent compound

and implementing stringent containment and personal protection measures.
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Operational Plan for Handling Levallorphan

This step-by-step guide outlines the safe handling of Levallorphan from receipt to disposal,
ensuring minimal exposure and a controlled laboratory environment.

1. Preparation and Pre-Handling:

o Designated Area: All work with Levallorphan powder should be conducted in a designated
area, such as a certified chemical fume hood or a ventilated balance enclosure, to control
airborne patrticles.

o Assemble Materials: Before starting, gather all necessary equipment, including PPE,
weighing papers, spatulas, containers, and cleaning supplies.

o Review Safety Data Sheet (SDS): Always review the most current SDS for Levallorphan
tartrate to be aware of the latest safety information.

o Don PPE: Put on the appropriate PPE as outlined in the table above before entering the
designated handling area.

2. Handling Levallorphan Powder:

o Weighing: Carefully weigh the powder within the fume hood or ventilated enclosure. Use
disposable weigh boats and spatulas to avoid cross-contamination.

e Solution Preparation: When preparing solutions, slowly add the solvent to the powder to
prevent splashing and aerosolization.

e Minimize Dust: Handle the powder gently to minimize the generation of airborne dust.
3. Post-Handling and Decontamination:

e Work Surface Decontamination: After each use, thoroughly decontaminate all work surfaces
with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.

» Equipment Cleaning: Decontaminate all non-disposable equipment according to your
laboratory's standard operating procedures for potent compounds.
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o PPE Removal: Remove PPE in the reverse order it was put on to avoid self-contamination.
Dispose of single-use PPE in the designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Spill Management

In the event of a spill, follow these procedures immediately:
Evacuate and Alert: Evacuate the immediate area and alert others in the laboratory.

Assess the Spill: Determine the nature and extent of the spill. For large or unmanageable
spills, contact your institution's Environmental Health and Safety (EHS) department.

Don Appropriate PPE: Before attempting to clean a minor spill, don the appropriate PPE for
spill cleanup as detailed in the table above.

Contain the Spill: For liquid spills, use an appropriate absorbent material to contain the spill.
For powder spills, gently cover with damp paper towels to avoid raising dust.

Clean the Area: Clean the spill area using an appropriate method, starting from the outside
and working inwards.

Dispose of Waste: All materials used for spill cleanup must be disposed of as hazardous
chemical waste.

Disposal Plan

Proper disposal of Levallorphan and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Levallorphan: Unused, expired, or waste Levallorphan (both powder and solutions)
must be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in
the regular trash.

o Contaminated Materials: All disposable items that have come into contact with
Levallorphan, such as gloves, weigh boats, pipette tips, and paper towels, must be
collected in a designated, clearly labeled hazardous waste container.
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o Container Disposal: Empty containers that held Levallorphan should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous chemical
waste. After rinsing, deface the label on the empty container before disposing of it according
to your institution's guidelines.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's EHS
department or a licensed hazardous waste contractor. High-temperature incineration is the
generally recommended method for the disposal of pharmaceutical waste.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Levallorphan in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Levallorphan.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1674846?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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